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Compound of Interest

Compound Name: HQO005

Cat. No.: B12392025

Initial research indicates a fundamental misunderstanding in the topic premise. "HQO005" is not
a pharmaceutical agent with a biological mechanism of action. Instead, it is consistently
identified as an electric quarter-turn valve actuator manufactured by the Korean company HKC.
[1][2][3][4] This device is designed for industrial applications to control the operation of valves,
such as ball, butterfly, and plug valves, as well as dampers.[1][2]

Therefore, a technical guide on its "mechanism of action hypothesis" in a biological or
pharmacological context is not applicable. The following guide has been adapted to provide a
detailed technical overview of the HQO0O05 electric actuator's true mechanism of action in an
industrial setting, adhering to the structural and visualization requirements of the original

request.

An In-depth Technical Guide to the HQO005 Electric
Actuator

Audience: Industrial Engineers, Technicians, and Process Control Professionals.

Core Function and Mechanism of Operation

The HQOO5 is an electromechanical device that automates the opening and closing of quarter-
turn valves.[2][3] Its core mechanism relies on a brushless DC motor that drives a gearbox to
produce rotary motion.[2][3][5] Upon receiving a continuous voltage signal, the motor actuates,
rotating the valve stem typically by 90 degrees.[1][4] The rotation is precisely stopped at the
fully open or fully closed positions by internal cams that trigger micro-switches, cutting power to
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the motor for that direction of travel.[1][4] The actuator remains in its last position until a

reversing voltage signal is applied to initiate movement in the opposite direction.[1]

A key feature of the HQOO5 is its design for continuous power application; the power should not

be switched off once the end of travel is reached.[1] For modulating control, the actuator's

movement is proportional to a control signal, allowing for precise valve positioning.[1]

Key Components and Specifications

The HQOO05 is housed in a robust, hard-anodized aluminum casing with a dry epoxy powder

coating for durability and corrosion resistance.[1][3] It includes several standard features

designed for reliability and ease of use in industrial environments.

Table 1: HQO005 Standard Specifications

Specification

Value

Source(s)

Maximum Torque Output

50 Nm (442 Ib.ins)

[11(21[4]

Operating Time (0-90°)

13 seconds

[11(2][5][4]

Power Supply

Multi-voltage: 95-265V AC /
24V AC/DC

[1](2]

Motor

Brushless DC (BLDC) motor

[2](3]

Enclosure Rating

IP67 (Weatherproof)

[1]2]

Mounting Standard

ISO 5211: FO3, FO5, FO7

[11(21[5]

Manual Override

Declutchable Handwheel /

Hexagonal Drive

[1](2]

Limit Switches

2-4 x SPDT (Single Pole,
Double Throw)

[1](2]

Duty Cycle (On/Off)

50% - 70%

[1]

Ambient Temperature

-20°C to +70°C

[2](5]

Operational Workflow and Signaling

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.scribd.com/document/513648063/HQ005-Data-Sheet
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.benchchem.com/product/b12392025?utm_src=pdf-body
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.benchchem.com/product/b12392025?utm_src=pdf-body
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://alma-valves.ie/wp-content/uploads/2024/03/2-HQ-005-Electric-Actuator.pdf
https://www.benchchem.com/product/b12392025?utm_src=pdf-body
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://www.scribd.com/document/513648063/HQ005-Data-Sheet
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://www.hkcon.co.kr/index.php?module=Goods&action=SiteGoodsEn&sMode=VIEW_FORM&sCurrSortCd=001001&iGoodsCd=5
https://www.scribd.com/document/513648063/HQ005-Data-Sheet
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://alma-valves.ie/wp-content/uploads/2024/03/2-HQ-005-Electric-Actuator.pdf
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://www.hkcon.co.kr/index.php?module=Goods&action=SiteGoodsEn&sMode=VIEW_FORM&sCurrSortCd=001001&iGoodsCd=5
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://actuatedvalvesupplies.com/app/uploads/2018/07/HQ005-Data-Sheet.pdf
https://www.johnsonvalves.co.uk/Data/241037-HQ005-Actuator-Actuated-Valve.pdf
https://www.hkcon.co.kr/index.php?module=Goods&action=SiteGoodsEn&sMode=VIEW_FORM&sCurrSortCd=001001&iGoodsCd=5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The operation of the HQO005 actuator follows a clear logical sequence based on electrical
inputs. This workflow ensures reliable and precise control over the valve's position.
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IP67 Ingress Protection Test

Place in Dust Chamber Submerge in Water (1m, 30min) Inspect Internals for Ingress Verify Electrical Function

Torque Verification

Mount Actuator on Test Bench Apply Resistive Load Power Actuator Measure Break Torque Compare to 50 Nm Spec

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

